2,5-Dimethoxycinnamic acid
Overview
Description
2,5-Dimethoxycinnamic acid forms 1:1 molecular complex with 3,5-dinitrocinnamic acid.
This compound is a hydroxycinnamic acid.
Scientific Research Applications
Photomechanical Properties
2,5-Dimethoxycinnamic acid is investigated for its unique photomechanical properties. A study highlighted the solid-state photodimerization of polymorphs of dimethoxycinnamic acid, emphasizing the correlation between molecular motion during the reaction and the photomechanical behavior. This research opens avenues for its application in designing materials that respond to light in specific ways (Mishra et al., 2015).
Thermodynamic Properties
The standard molar enthalpies of combustion and formation of this compound, among other dimethoxycinnamic acids, were meticulously measured. These thermodynamic parameters are essential for understanding the stability and reactivity of these compounds, potentially guiding their usage in various chemical processes (Matos et al., 2001).
Pharmacokinetics and Absorption
Significant insights into the pharmacokinetics of this compound derivatives were gained through a study investigating human plasma following coffee consumption. The study elucidated the absorption characteristics and metabolic fate of these compounds, indicating potential biological activities and health implications (Farrell et al., 2012).
Antimicrobial Properties
A study on 4,6-dimethoxyhomophthalic acid, synthesized from this compound, demonstrated significant in vitro antimicrobial activity. This suggests the potential of this compound derivatives in developing new antimicrobial agents, addressing the pressing need for novel treatments due to rising antibiotic resistance (Qadeer et al., 2008).
Neuroprotective Effects
The derivatives of this compound have been studied for their neuroprotective effects, particularly in inhibiting pathological aggregation of proteins like α-synuclein. This is crucial in the context of neurodegenerative diseases like Parkinson's, suggesting a potential therapeutic role for these compounds (Barinova et al., 2020).
Biochemical Analysis
Biochemical Properties
It is known to be a Bronsted acid, capable of donating a hydron to an acceptor .
Molecular Mechanism
It is known that it can donate a hydron to an acceptor, indicating that it may participate in proton transfer reactions .
Metabolic Pathways
It is known that it can donate a hydron to an acceptor, indicating that it may participate in proton transfer reactions .
Properties
IUPAC Name |
(E)-3-(2,5-dimethoxyphenyl)prop-2-enoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12O4/c1-14-9-4-5-10(15-2)8(7-9)3-6-11(12)13/h3-7H,1-2H3,(H,12,13)/b6-3+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JPQWWJZORKTMIZ-ZZXKWVIFSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)C=CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC(=C(C=C1)OC)/C=C/C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
10538-51-9, 38489-74-6 |
Source
|
| Record name | 2',5'-Dimethoxycinnamic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010538519 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Propenoic acid, 3-(2,5-dimethoxyphenyl)-, (2E)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0038489746 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2',5'-dimethoxycinnamic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.001 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How does the structure of 2,5-Dimethoxycinnamic acid influence its ability to form complexes with metals?
A1: The presence of carboxylic acid and methoxy groups in this compound enables it to act as a ligand in metal complexes. [] Research shows that it can form ternary complexes with copper(II) and phenanthroline derivatives. [] The carboxylic acid group can coordinate to the metal center in either a monodentate or bidentate fashion, while the methoxy groups provide additional points of interaction, influencing the geometry and stability of the resulting complex. []
Q2: Can this compound influence the heat stability of milk?
A2: Unlike some phenolic compounds that can affect milk stability, research indicates that this compound, along with its structural analog 3,4-dimethoxycinnamic acid, does not significantly impact the heat stability of either milk or concentrated milk. [] This suggests that the specific arrangement of functional groups in this compound might not interfere with the delicate balance of protein interactions responsible for heat stability in milk.
Q3: Does the presence of nitro groups in cinnamic acid derivatives affect their crystal packing compared to this compound?
A3: Yes, the introduction of nitro groups, as seen in 3,5-dinitrocinnamic acid, significantly alters the crystal packing compared to this compound. [] While 3,5-dinitrocinnamic acid exhibits an unusual crystal structure dictated by C–H ⋯ O hydrogen bonds, a 1:1 molecular complex of 3,5-dinitrocinnamic acid with this compound displays photoreactivity in the solid state. [] This highlights how subtle changes in molecular structure can lead to different intermolecular interactions and solid-state behavior.
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